Cas no 88105-18-4 (methyl 3-acetylthiophene-2-carboxylate)

• Product Name: methyl 3-acetylthiophene-2-carboxylate
• CAS No: 88105-18-4
• MF: C₈H₈O₃S
• MW: 184.212321281433
• CID: 644852
• PubChem ID: 13156393
• Update Time: 2025-04-19

methyl 3-acetylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-acetyl-, methyl ester
• methyl 3-acetylthiophene-2-carboxylate
• PIPGIOGVHGVBJD-UHFFFAOYSA-N
• 88105-18-4
• SCHEMBL2654173
• EN300-1859057
• DTXSID50522888
• 3-acetyl-2-thiophenecarboxylic acid methyl ester

• Inchi： 1S/C8H8O3S/c1-5(9)6-3-4-12-7(6)8(10)11-2/h3-4H,1-2H3
• InChI Key： PIPGIOGVHGVBJD-UHFFFAOYSA-N
• SMILES： S1C=CC(C(C)=O)=C1C(=O)OC

Computed Properties

• Exact Mass: 184.01941529g/mol
• Monoisotopic Mass: 184.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives